4-((1E)-3-(3-Pyridyl)-2-azaprop-1-enyl)-1-benzothiazol-2-yl-3-(trifluoromethyl)-3-pyrazolin-5-one
4-((1E)-3-(3-Pyridyl)-2-azaprop-1-enyl)-1-benzothiazol-2-yl-3-(trifluoromethyl)-3-pyrazolin-5-one
Brand Name:
Vulcanchem
CAS No.:
328277-72-1
VCID:
VC0494463
InChI:
InChI=1S/C18H12F3N5OS/c19-18(20,21)15-12(10-23-9-11-4-3-7-22-8-11)16(27)26(25-15)17-24-13-5-1-2-6-14(13)28-17/h1-8,10,25H,9H2
SMILES:
C1=CC=C2C(=C1)N=C(S2)N3C(=O)C(=C(N3)C(F)(F)F)C=NCC4=CN=CC=C4
Molecular Formula:
C18H12F3N5OS
Molecular Weight:
403.4g/mol
4-((1E)-3-(3-Pyridyl)-2-azaprop-1-enyl)-1-benzothiazol-2-yl-3-(trifluoromethyl)-3-pyrazolin-5-one
CAS No.: 328277-72-1
Main Products
VCID: VC0494463
Molecular Formula: C18H12F3N5OS
Molecular Weight: 403.4g/mol
| CAS No. | 328277-72-1 |
|---|---|
| Product Name | 4-((1E)-3-(3-Pyridyl)-2-azaprop-1-enyl)-1-benzothiazol-2-yl-3-(trifluoromethyl)-3-pyrazolin-5-one |
| Molecular Formula | C18H12F3N5OS |
| Molecular Weight | 403.4g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-(pyridin-3-ylmethyliminomethyl)-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C18H12F3N5OS/c19-18(20,21)15-12(10-23-9-11-4-3-7-22-8-11)16(27)26(25-15)17-24-13-5-1-2-6-14(13)28-17/h1-8,10,25H,9H2 |
| Standard InChIKey | ALMNXFVOOZCMLA-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)N=C(S2)N3C(=O)C(=C(N3)C(F)(F)F)C=NCC4=CN=CC=C4 |
| Canonical SMILES | C1=CC=C2C(=C1)N=C(S2)N3C(=O)C(=C(N3)C(F)(F)F)C=NCC4=CN=CC=C4 |
| PubChem Compound | 1117877 |
| Last Modified | Nov 11 2021 |
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